Cas no 2168291-39-0 (1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine)

• Product Name: 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine
• CAS No: 2168291-39-0
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 5337613
• Update Time: 2025-07-15

1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 2-((3-methylenepiperidin-1-yl)methyl)-5,6-dihydro-4H-cyclopenta[d]thiazole
• 2-[(3-methylidenepiperidin-1-yl)methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole
• 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine

• Inchi： 1S/C13H18N2S/c1-10-4-3-7-15(8-10)9-13-14-11-5-2-6-12(11)16-13/h1-9H2
• InChI Key： KBICGUDQQFYQLI-UHFFFAOYSA-N
• SMILES： S1C(CN2CC(=C)CCC2)=NC2=C1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2.2
• Topological Polar Surface Area: 44.4

Additional information on 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine

Professional Introduction to Compound with CAS No. 2168291-39-0 and Product Name: 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine

The compound identified by the CAS number 2168291-39-0 and the product name 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a cyclopentad1,3thiazole core appended to a piperidine scaffold suggests a unique set of electronic and steric properties that make it a promising candidate for further investigation in medicinal chemistry.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Piperidine moieties are frequently encountered in biologically active molecules due to their ability to mimic certain amino acid functionalities and their role in stabilizing pharmacophoric moieties. The specific substitution pattern in this compound, particularly the 3-methylidene group, introduces a level of structural rigidity that can influence both its solubility and binding affinity to biological targets.

The cyclopentad1,3thiazole component is another critical feature of this molecule. This bicyclic system combines the electronic properties of sulfur with the aromatic character of the fused ring system, leading to a rich interplay of electronic effects that can modulate reactivity and interactions with biological receptors. Studies have shown that derivatives of this class exhibit a range of pharmacological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. The incorporation of such a scaffold into a piperidine framework may open new avenues for drug discovery.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine are driven by the need for more effective and selective therapeutic agents. The structural complexity of this compound provides an excellent platform for exploring structure-activity relationships (SAR). By systematically modifying functional groups or substituents, researchers can gain insights into how specific structural features contribute to biological activity.

One particularly intriguing aspect of this molecule is its potential for further functionalization. The presence of both the methylidene group and the thiazole ring offers multiple sites for chemical modification. For instance, introducing additional substituents at the 2-position of the cyclopentad1,3thiazole or at the 3-position of the piperidine could lead to compounds with enhanced potency or selectivity. Such modifications are often explored in high-throughput screening campaigns to identify lead compounds for further optimization.

The synthesis of this compound also presents an opportunity to explore novel synthetic methodologies. Given the complexity of its structure, developing efficient synthetic routes would be beneficial not only for producing this specific compound but also for generating related derivatives. Advances in catalytic techniques and transition-metal-mediated reactions have made it possible to construct complex heterocyclic frameworks with greater ease than was previously possible. These methodologies could be leveraged to streamline the synthesis of 1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine and its analogs.

From a computational chemistry perspective, studying this compound can provide valuable insights into its electronic structure and reactivity. Techniques such as density functional theory (DFT) calculations can be used to predict molecular properties like dipole moments, polarizabilities, and hydrogen bond donor/acceptor capabilities. These predictions are crucial for understanding how the compound might interact with biological targets at both the molecular and cellular levels.

In addition to its potential as a drug candidate, this compound may also find applications in materials science or as an intermediate in more complex syntheses. The unique combination of heterocyclic systems often leads to molecules with unusual physical properties that could be exploited in various industrial applications. Furthermore, its role as a building block in organic synthesis could make it a valuable reagent for constructing more elaborate chemical architectures.

The ongoing investigation into this compound underscores the importance of interdisciplinary collaboration in modern chemical research. Combining expertise from organic synthesis, medicinal chemistry, computational chemistry, and biochemistry allows for a comprehensive understanding of molecular behavior and potential applications. As such studies progress, they not only contribute to our fundamental knowledge but also pave the way for new therapeutic interventions.

In conclusion,1-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)-3-methylidenepiperidine (CAS No. 2168291-39-0) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of heterocyclic moieties offers numerous opportunities for further exploration in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve，this compound stands as a testament to the ongoing innovation in pharmaceutical chemistry.